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Compound of Interest

Compound Name: MES potassium salt

CAS No.: 39946-25-3

Cat. No.: B1260804

Get Quote

Executive Summary
MES Potassium Salt (2-(N-Morpholino)ethanesulfonic acid potassium salt) is a zwitterionic

"Good's Buffer" widely used in cell culture and chromatography due to its pKa of ~6.1. While

generally classified as non-hazardous under GHS and OSHA standards, its disposal requires

strict adherence to environmental protocols regarding Biological Oxygen Demand (BOD) and

local effluent regulations.

Immediate Action Data:

CAS Number: 39946-25-3[1][2][3][4][5]

Signal Word: Warning (Irritant - General Precaution)

RCRA Status: Non-regulated (Not P-listed or U-listed)

Primary Hazard: Respiratory/Eye Irritation (Dust); High BOD (Effluent)

Part 1: The Scientific Rationale (The "Why")
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To ensure compliance and safety, we must understand the chemical behavior of the waste

stream. Disposal is not merely "throwing it away"; it is managing the chemical load on the

environment.

The Biological Oxygen Demand (BOD) Factor
Unlike inorganic salts (e.g., NaCl), MES is an organic morpholine derivative (

). When released into wastewater, it acts as a nutrient source for bacteria.

Mechanism: Aerobic bacteria in wastewater treatment plants oxidize the morpholine ring.

Consequence: High concentrations of MES deplete dissolved oxygen in the water, potentially

suffocating aquatic life or violating municipal discharge permits.

Operational Rule: Never pour concentrated stock solutions (>1M) directly down the drain,

even if the pH is neutral.

The Potassium Load
While the potassium ion (

) is generally benign, massive releases can disrupt the ionic balance of local water systems.
However, in typical laboratory quantities (grams to kilograms), the organic morpholine
component is the limiting factor for disposal, not the potassium.

Lack of Chelation Risks
Unlike EDTA or Citrate buffers, MES has negligible metal-binding capability. This simplifies

disposal as it does not mobilize heavy metals from plumbing or sediment.

Part 2: Technical Data & Properties
Table 1: Physicochemical Properties Relevant to Disposal
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Property Value Implication for Disposal

Molecular Formula
Organic waste; contributes to

BOD.

Molecular Weight 233.33 g/mol
Used for stoichiometric

calculations of load.

Solubility (Water) ~0.33 g/mL
Highly soluble; spills will

spread quickly if wet.

pKa (25°C) 6.1

Buffer solutions are naturally

acidic; check pH before drain

disposal.

Stability Stable

Does not form peroxides; safe

for long-term

storage/accumulation.

Combustibility Low
Can be incinerated in standard

chemical waste streams.

Part 3: Disposal Protocols (Step-by-Step)
Scenario A: Solid Waste (Expired Powder or Spills)
Use this protocol for pure MES Potassium Salt in solid form.

PPE Requirement: Nitrile gloves, safety goggles, and a lab coat are mandatory. Use a

P95/N95 dust mask if handling large open quantities to prevent inhalation.

Containment: Sweep up spilled material carefully to avoid generating dust. Do not use a wet

mop initially, as this creates a large volume of liquid waste.

Packaging: Place the solid waste in a High-Density Polyethylene (HDPE) or glass container.

Label clearly as "Non-Hazardous Chemical Waste - MES Potassium Salt."

Disposal Path: Route to High-Temperature Incineration or a licensed chemical landfill.

Why? Incineration completely oxidizes the morpholine ring to
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,

, and

/

(scrubbed), eliminating the environmental BOD load.

Scenario B: Aqueous Buffer Solutions (The "Dilution
Rule")
Use this protocol for liquid buffers used in experiments.

Check Contaminants:

If mixed with Azides (NaN3): DO NOT pour down the drain. Azides react with copper/lead

plumbing to form explosive salts. Collect as Hazardous Waste.

If mixed with Biologicals (Cells/Viral Vectors): Autoclave or treat with bleach (10% final vol)

first. Note: Bleach + MES is safe, unlike Bleach + Guanidine.

Check pH: Ensure the solution pH is between 5.5 and 9.0.

Mechanism:[4][6][7] MES solutions can be slightly acidic. Neutralize with dilute NaOH or

KOH if below pH 5.5.

The 1% Rule (Drain Disposal):

Concentration < 1% (approx 50mM): Flush down the sanitary sewer with copious amounts

of water (20x volume).

Concentration > 1%: Collect in a carboy for chemical waste pickup. The BOD load is too

high for standard sink disposal.

Part 4: Decision Logic Visualization
The following diagram outlines the decision-making process for MES disposal. This logic

ensures compliance with both RCRA guidelines and best laboratory practices.
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Identify Waste Stream:
MES Potassium Salt

Physical State?

Solid (Powder/Spill)

Dry

Liquid (Buffer)

Aqueous

Sweep/Collect in HDPE Container.
Label: Non-Hazardous Chemical Waste.

Contains Hazardous Additives?
(Azides, Heavy Metals, Biohazards)

Disposal: Incineration
(Preferred)

Segregate as Hazardous Waste.
Do NOT Drain.

Yes

Concentration Check

No

> 50mM (High BOD) < 50mM (Dilute)

Collect in Carboy

Check pH (5.5 - 9.0)

Neutralize with NaOH/KOH

Out of Range

Sanitary Sewer Discharge
(Flush with 20x Water)

In Range

Click to download full resolution via product page
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Figure 1: Decision matrix for the disposal of MES Potassium Salt. This workflow prioritizes

environmental safety (BOD management) and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1260804/docs#mes-potassium-salt-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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